Cas no 647843-26-3 (Benzenemethanol, 2-amino-5-ethoxy-)

• Product Name: Benzenemethanol, 2-amino-5-ethoxy-
• CAS No: 647843-26-3
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 416699
• PubChem ID: 45091061
• Update Time: 2025-04-19

Benzenemethanol, 2-amino-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-amino-5-ethoxy-
• (2-amino-5-ethoxyphenyl)methanol
• Benzenemethanol, 2-amino-5-ethoxy- (9CI)
• NFEMNXFVKQCFHJ-UHFFFAOYSA-N
• (2-amino-5-ethoxy-phenyl)-methanol
• SCHEMBL5009715
• FT-0732810
• 647843-26-3
• DTXSID30666754

• Inchi： 1S/C9H13NO2/c1-2-12-8-3-4-9(10)7(5-8)6-11/h3-5,11H,2,6,10H2,1H3
• InChI Key： NFEMNXFVKQCFHJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(CO)C=1)N

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48